Cas no 18692-77-8 (4-Hydroxy-7-methylcoumarin)

4-Hydroxy-7-methylcoumarin Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-7-methyl-
• 4-Hydroxy-7-methylcoumarin
• 4-hydroxy-7-methyl-2H-chromen-2-one
• 4-hydroxy-7-methylchromen-2-one
• 2-hydroxy-7-methylchromen-4-one
• 4-hydroxy-7-methyl-chromen-2-one
• 4-Hydroxy-7-methyl-cumarin
• 4-hydroxy-7-methylycoumarin
• 7-methyl-4-hydroxycoumarin
• 4-Hydroxy-7-methyl-2H-chromen-2-one, 4-Hydroxy-7-methyl-2-oxo-2H-chromene
• MHZZDYJKWIQMFN-UHFFFAOYSA-N
• 4-Hydroxy-7-methyl-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 4-hydroxy-7-methyl-
• 5624AH
• FCH1118201
• OR13054
• 4-Hydroxy-7-methylcoumarin, AldrichCPR
• 4-HYDROXY-7-METHYL-2H-CHROMEN-2-ONE
• 18692-77-8
• DTXSID30715756
• FT-0728179
• SY130834
• H1570
• MFCD03412316
• 4-Hydroxy-7-methy lcoumarin
• T71996
• AKOS024015262
• CS-0182172
• SCHEMBL757926
• AS-65010
• 1ST164133
• DA-08883
• +Expand

• MDL： MFCD03412316
• InChIKey： MHZZDYJKWIQMFN-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c1-6-2-3-7-8(11)5-10(12)13-9(7)4-6/h2-5,11H,1H3
• SMILES： O1C(C([H])=C(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C1=2)O[H])=O

Computed Properties

• Exact Mass: 176.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.047
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.80700
• PSA: 50.44000

4-Hydroxy-7-methylcoumarin Security Information

• Symbol: GHS07
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 22

4-Hydroxy-7-methylcoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%